Cas no 57287-23-7 (1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-)

• Product Name: 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-
• CAS No: 57287-23-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4043588
• PubChem ID: 12466090
• Update Time: 2025-05-19

1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-
• 1,2-Cyclopentanedicarboxylic acid, 1,2-dimethyl ester, (1R,2R)-
• (1R,2R)-Dimethyl cyclopentane-1,2-dicarboxylate
• Dimethyl (1R,2R)-rel-cyclopentane-1,2-dicarboxylate
• Dimethyl 1,2-cyclopentanedicarboxylate, trans-
• SCHEMBL9133791
• F50024
• 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, trans-(.+/-.)-
• 57287-23-7
• 941-75-3
• XFLSEYYPOYRKKC-RNFRBKRXSA-N

• Inchi： 1S/C9H14O4/c1-12-8(10)6-4-3-5-7(6)9(11)13-2/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： XFLSEYYPOYRKKC-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(OC)=O)CCC[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 186.08920892Da
• Monoisotopic Mass: 186.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.6Ų

Additional information on 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-

Comprehensive Guide to 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- (CAS No. 57287-23-7)

1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- (CAS No. 57287-23-7) is a specialized organic compound widely used in pharmaceutical and fine chemical industries. This cyclopentane derivative is known for its unique stereochemistry and versatile applications, making it a subject of interest for researchers and manufacturers alike. With the increasing demand for chiral intermediates in drug synthesis, this compound has gained attention for its role in producing high-value pharmaceuticals.

The molecular structure of 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- features a five-membered ring with two ester functional groups in a trans configuration. This specific arrangement contributes to its stability and reactivity, making it suitable for various synthetic transformations. Researchers often explore its potential as a building block in asymmetric synthesis, particularly in the development of chiral drugs and bioactive molecules.

One of the most common questions about 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- is its synthesis method. Typically, it is prepared through esterification of the corresponding dicarboxylic acid or via catalytic hydrogenation of appropriate precursors. The compound's high purity and enantiomeric excess are critical for its applications, especially in pharmaceutical formulations where stereochemistry plays a vital role in drug efficacy.

In the pharmaceutical industry, 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- serves as a key intermediate for the synthesis of prostaglandins and other bioactive compounds. Its use in drug discovery and medicinal chemistry has been extensively documented, with studies highlighting its role in improving the pharmacokinetic properties of therapeutic agents. The compound's ability to act as a chiral auxiliary further enhances its value in asymmetric synthesis.

Beyond pharmaceuticals, 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- finds applications in the production of specialty chemicals and fragrances. Its ester groups make it a useful precursor for synthesizing flavoring agents and aroma compounds. The compound's stability under various conditions also makes it suitable for use in polymer chemistry, where it can be incorporated into specialty resins and coatings.

The market for 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- has seen steady growth, driven by the expanding pharmaceutical and fine chemical sectors. Manufacturers are increasingly focusing on developing cost-effective and scalable synthesis routes to meet the rising demand. Recent advancements in green chemistry have also led to the exploration of environmentally friendly production methods, aligning with global sustainability goals.

Quality control is a critical aspect when working with 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to ensure the compound's purity and stereochemical integrity. Regulatory compliance, particularly in pharmaceutical applications, requires stringent testing to meet industry standards.

Researchers and industry professionals often inquire about the storage and handling of 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)-. The compound should be stored in a cool, dry place, away from direct sunlight and moisture. Proper handling procedures, including the use of personal protective equipment, are recommended to ensure safety during laboratory and industrial use.

In summary, 1,2-Cyclopentanedicarboxylic acid, dimethyl ester, (1R-trans)- (CAS No. 57287-23-7) is a valuable compound with diverse applications in pharmaceuticals, fine chemicals, and specialty materials. Its unique stereochemistry and functional groups make it a versatile intermediate for synthetic chemistry. As research continues to uncover new applications, the demand for this compound is expected to grow, further solidifying its importance in the chemical industry.